Cas no 30012-51-2 (naproxen methyl ester)

• Product Name: naproxen methyl ester
• CAS No: 30012-51-2
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 915875
• PubChem ID: 529084
• Update Time: 2025-04-19

naproxen methyl ester Chemical and Physical Properties

Names and Identifiers

• naproxen methyl ester
• methyl (+)-alpha-(6-methoxy-2-naphthyl)propionate
• Naproxen EP Impurity E/(S)-Naproxen Methyl- Ester
• methyl 6methoxy-2-naphthyl-alpha -methylacetate
• methyl 6-methoxy-2-naphthyl-alpha-methylacetate
• SCHEMBL505811
• (RS)-Naproxen methyl ester
• Naproxen, methyl deriv.
• methyl 2-(6-methoxy-2-naphthyl) propanoate
• methyl (RS)-2-(6-methoxynaphthalen-2-yl)propanoate
• BS-49183
• alpha-methyl-6-methoxy-2-naphthaleneacetic acid methyl ester
• D97548
• 30012-51-2
• 2-(6-Methoxy-2-naphthyl)propionic acid, methyl ester
• DTXSID601016454
• methyl 2-(6-methoxy-2-naphthyl)propionate
• methyl 2-(6-methoxynaphthalen-2-yl)propanoate
• 2-Naphthaleneacetic acid, 6-methoxy-.alpha.-methyl-, methyl ester, (+)-
• methyl alpha-(6-methoxy-2-naphthyl)propionate
• AKOS015962252
• Methyl 2-(6-methoxy-2-naphthyl)propanoate
• Methyl 2-(6-methoxy-2-naphthyl)propanoate, (S)-
• (+)-Naproxen Methyl Ester

• Inchi： 1S/C15H16O3/c1-10(15(16)18-3)11-4-5-13-9-14(17-2)7-6-12(13)8-11/h4-10H,1-3H3
• InChI Key： ZFYFBPCRUQZGJE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC2C=C(C=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 244.11000
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 358.7±17.0 °C at 760 mmHg
• Flash Point: 149.6±15.5 °C
• PSA: 35.53000
• LogP: 3.12490
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

naproxen methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)